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2/'/'-O-carbamylnovobiocin 2/'/'-O-carbamylnovobiocin
Brand Name: Vulcanchem
CAS No.: 138686-58-5
VCID: VC0148312
InChI: InChI=1S/C32H37N3O12/c1-14(2)7-8-16-13-17(9-11-19(16)36)27(38)35-21-22(37)18-10-12-20(15(3)23(18)44-28(21)39)43-29-25(46-31(34)41)24(45-30(33)40)26(42-6)32(4,5)47-29/h7,9-13,24-26,29,36-37H,8H2,1-6H3,(H2,33,40)(H2,34,41)(H,35,38)/t24-,25+,26+,29-/m0/s1
SMILES: CC1=C(C=CC2=C1OC(=O)C(=C2O)NC(=O)C3=CC(=C(C=C3)O)CC=C(C)C)OC4C(C(C(C(O4)(C)C)OC)OC(=O)N)OC(=O)N
Molecular Formula: C32H37N3O12
Molecular Weight: 655.657

2/'/'-O-carbamylnovobiocin

CAS No.: 138686-58-5

Main Products

VCID: VC0148312

Molecular Formula: C32H37N3O12

Molecular Weight: 655.657

2/'/'-O-carbamylnovobiocin - 138686-58-5

CAS No. 138686-58-5
Product Name 2/'/'-O-carbamylnovobiocin
Molecular Formula C32H37N3O12
Molecular Weight 655.657
IUPAC Name [(3R,4R,5R,6S)-5-carbamoyloxy-6-[4-hydroxy-3-[[4-hydroxy-3-(3-methylbut-2-enyl)benzoyl]amino]-8-methyl-2-oxochromen-7-yl]oxy-3-methoxy-2,2-dimethyloxan-4-yl] carbamate
Standard InChI InChI=1S/C32H37N3O12/c1-14(2)7-8-16-13-17(9-11-19(16)36)27(38)35-21-22(37)18-10-12-20(15(3)23(18)44-28(21)39)43-29-25(46-31(34)41)24(45-30(33)40)26(42-6)32(4,5)47-29/h7,9-13,24-26,29,36-37H,8H2,1-6H3,(H2,33,40)(H2,34,41)(H,35,38)/t24-,25+,26+,29-/m0/s1
Standard InChIKey RUXZDJMEVSFRBO-OSSDZZHWSA-N
SMILES CC1=C(C=CC2=C1OC(=O)C(=C2O)NC(=O)C3=CC(=C(C=C3)O)CC=C(C)C)OC4C(C(C(C(O4)(C)C)OC)OC(=O)N)OC(=O)N
Last Modified Aug 20 2021
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